1. Home
  2. Product
  3. Reference Standards
  4. Sumatriptan-d6 Succinate
Sumatriptan-d6 Succinate Sumatriptan-d6 Succinate
Brand Name: Vulcanchem
CAS No.: 1215621-31-0
VCID: VC0019168
InChI: InChI=1S/C14H21N3O2S.C4H6O4/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3;5-3(6)1-2-4(7)8/h4-5,8-9,15-16H,6-7,10H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i2D3,3D3;
SMILES: CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C.C(CC(=O)O)C(=O)O
Molecular Formula: C18H27N3O6S
Molecular Weight: 419.526

Sumatriptan-d6 Succinate

CAS No.: 1215621-31-0

Reference Standards

VCID: VC0019168

Molecular Formula: C18H27N3O6S

Molecular Weight: 419.526

Sumatriptan-d6 Succinate - 1215621-31-0

CAS No. 1215621-31-0
Product Name Sumatriptan-d6 Succinate
Molecular Formula C18H27N3O6S
Molecular Weight 419.526
IUPAC Name 1-[3-[2-[bis(trideuteriomethyl)amino]ethyl]-1H-indol-5-yl]-N-methylmethanesulfonamide;butanedioic acid
Standard InChI InChI=1S/C14H21N3O2S.C4H6O4/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3;5-3(6)1-2-4(7)8/h4-5,8-9,15-16H,6-7,10H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i2D3,3D3;
Standard InChIKey PORMUFZNYQJOEI-HVTBMTIBSA-N
SMILES CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C.C(CC(=O)O)C(=O)O
Synonyms 3-[2-(Dimethyl-d6-amino)ethyl]-N-methyl-1H-indole-5-methanesulfonamide, Succinate, Imigran, Imitrex,
PubChem Compound 45040451
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19